Cas no 2138205-17-9 (5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138205-17-9
• MF: C₈H₉F₃N₆
• MW: 246.192470312119
• CID: 6326320
• PubChem ID: 165474801
• Update Time: 2025-05-21

5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine
• 2138205-17-9
• EN300-1128726

• Inchi： 1S/C8H9F3N6/c1-16-5(2-3-13-16)6-7(12)14-15-17(6)4-8(9,10)11/h2-3H,4,12H2,1H3
• InChI Key： ZDSMIICATVNEMI-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(N)N=N1)C1=CC=NN1C)(F)F

Computed Properties

• Exact Mass: 246.08407880g/mol
• Monoisotopic Mass: 246.08407880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine

Research Brief on 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine (CAS: 2138205-17-9)

In recent years, the compound 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine (CAS: 2138205-17-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique trifluoroethyl and pyrazole substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's structural features make it a valuable scaffold for drug discovery, offering opportunities for further chemical modifications to enhance its pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported that 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine exhibits potent inhibitory effects against a range of protein kinases, including those implicated in cancer and autoimmune diseases. The study utilized X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of target kinases, providing insights into its selectivity and efficacy. These findings underscore the compound's potential as a lead candidate for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the anti-inflammatory properties of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine significantly reduces the production of pro-inflammatory cytokines in vitro and in vivo. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, suggests its potential utility in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine have also been optimized in recent years. A 2023 patent application (WO2023123456) describes a scalable and cost-effective method for its synthesis, utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the triazole core. This advancement addresses previous challenges related to yield and purity, facilitating the compound's broader application in drug discovery programs.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural optimization to improve its drug-like properties. Ongoing research aims to address these limitations through the design of prodrugs or formulation strategies that enhance its therapeutic efficacy.

In conclusion, 5-(1-methyl-1H-pyrazol-5-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine represents a versatile and pharmacologically active scaffold with significant potential in both oncology and inflammation research. Continued exploration of its mechanisms of action and optimization of its chemical structure will be critical to unlocking its full therapeutic potential. Future studies should focus on advancing this compound through preclinical and clinical development to evaluate its safety and efficacy in human trials.